Cas no 655-17-4 (Benzenemethanamine, 2-fluoro-, hydrochloride)

• Product Name: Benzenemethanamine, 2-fluoro-, hydrochloride
• CAS No: 655-17-4
• MF: C₇H₉ClFN
• MW: 161.604464292526
• CID: 1699195
• PubChem ID: 2780677
• Update Time: 2025-04-24

Benzenemethanamine, 2-fluoro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-fluoro-, hydrochloride
• (2-fluorophenyl)methanamine;hydrochloride
• 655-17-4
• SCHEMBL6926750
• 2-fluorobenzylamine hydrochloride
• DB-015802
• Benzenemethanamine, 2-fluoro-, hydrochloride (1:1)
• MFCD01566531

• Inchi： 1S/C7H8FN.ClH/c8-7-4-2-1-3-6(7)5-9;/h1-4H,5,9H2;1H
• InChI Key： FDYYLISOEOBTFH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 161.04087
• Monoisotopic Mass: 161.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on Benzenemethanamine, 2-fluoro-, hydrochloride

Benzenemethanamine, 2-fluoro-, Hydrochloride: A Comprehensive Overview

Benzenemethanamine, 2-fluoro-, hydrochloride, also known by its CAS registry number CAS No. 655-17-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a salt of 2-fluorobenzylamine, which is characterized by the presence of a fluorine atom at the second position of the benzene ring attached to an amine group. The hydrochloride form indicates that it is the ammonium salt of this amine, making it more soluble in water and suitable for various applications.

The structural formula of Benzenemethanamine, 2-fluoro-, hydrochloride can be represented as C7H8FNO·HCl. The molecule consists of a benzene ring with a fluorine substituent at the ortho position relative to the amine group. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. Recent studies have highlighted the importance of fluorine substitution in modulating the pharmacokinetic profiles of drugs, making this compound a valuable tool in drug design.

In terms of physical properties, CAS No. 655-17-4 is typically a white crystalline solid with a melting point around 190°C. Its solubility in water is moderate, but it can be significantly enhanced by the presence of the hydrochloride counterion. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

The synthesis of Benzenemethanamine, 2-fluoro-, hydrochloride involves several steps, including nucleophilic aromatic substitution or Friedel-Crafts alkylation, depending on the starting materials. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly improve the yield and purity of this compound.

Benzenemethanamine, 2-fluoro-, hydrochloride finds applications in various industries, including pharmaceuticals, agrochemicals, and materials science. In pharmaceutical research, this compound serves as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory, antiviral, or anticancer properties. For example, recent studies have demonstrated its role as a precursor in the development of novel kinase inhibitors targeting specific oncogenic pathways.

In agrochemicals, this compound has been explored as a component in herbicides and fungicides due to its ability to interfere with key metabolic pathways in plants and pathogens. The fluorine substituent plays a critical role in enhancing the selectivity and efficacy of these compounds against target organisms while minimizing toxicity to non-target species.

The application of CAS No. 655-17-4 in materials science is another emerging area of research. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent breakthroughs have shown that incorporating fluorinated aromatic amines into polymer backbones can significantly improve their charge transport properties, paving the way for next-generation electronic devices.

In terms of safety considerations, while Benzenemethanamine, 2-fluoro-, hydrochloride is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure occupational safety. This includes wearing appropriate personal protective equipment when handling large quantities or concentrated solutions.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that its biodegradation rate is moderate under aerobic conditions, but further investigations are needed to assess its long-term persistence in different ecosystems. Regulatory agencies are increasingly emphasizing the need for sustainable chemical practices to minimize environmental footprint.

In conclusion, CAS No. 655-17-4, or Benzenemethanamine, 2-fluoro-, hydrochloride, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an invaluable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing scientific innovation.